The Spring 2023 Awards Program recognizes Society, Division, Section, and Student award winners.

This Interface article is based on presentations at the 242nd ECS Meeting in Atlanta, in the centennial symposium “E04 - 100 Years of the Electrodeposition Division: Past, Present, and Future,” given on Wednesday October 12, 2022.

Electric vehicles (EVs) were first commercialized over 100 years ago, using lead-acid batteries. Due to low battery energy density limiting the vehicle range, EVs were surpassed by gasoline powered cars that have dominated the auto industry until now. It took electrochemists 100 years to achieve the order of magnitude increase in specific energy needed for electric vehicles to become competitive. The Nobel prize technology of the lithium-ion battery has provided the necessary high energy density together with other excellent performance attributes including high power and long life in an affordable package for the modern EV. This breakthrough has enabled a return to commercialization of electric vehicles this time with excellent performance. Millions of electric vehicles are now being produced and sold globally with huge investments being made in EVs and Li-Ion batteries by the automotive and battery industries.

Hydrogen, which can be readily produced by electrochemical water splitting, has been hailed as one of the most promising green energy sources. In a water electrolyzer, catalysts are needed for the hydrogen evolution reaction (HER) at the cathode, which are traditionally based on platinum-based materials. Recently, carbon-based nanocomposites have emerged as viable alternatives, which are mostly prepared by pyrolysis or wet chemistry methods, which are time- and energy-consuming. We have exploited magnetic induction heating (MIH) for ultrafast and green preparation of high-performance HER electrocatalysts. A novel MIH method was developed for the ultrafast and green preparation of carbon-supported Ru NPs toward HER in alkaline media, where the size and morphology of the Ru NPs can be readily manipulated by the heating current and duration. It is expected that MIH can be exploited for the design and engineering of high-performance nanocomposite catalysts for important electrochemical energy technologies.

After two years and seven months, the Society has returned to hosting in-person technical conferences. The 241st ECS Meeting took place from May 29 to June 2 in beautiful Vancouver, British Columbia, Canada. How exciting it was to be back together again after such a very long time apart!

ECS is proud to announce new members for July, August, & September 2022

This article discusses the definition of “clean” hydrogen produced by various pathways with a focus on transitioning from color-coded definitions to one that is based on the emissions generated in its creation. Herein, we also discuss the limitations of color-coding by providing a refined critique and assessment. With increasing emphasis on decarbonization efforts and clean energy transition, clean hydrogen’s role has been recognized more than ever, from clean energy bills and roadmaps to net-zero scenarios, which necessitates a clear, unambiguous definition for clean hydrogen. This article aims to help stimulate discussions as some colors’ associations may fade in favor of carbon intensity of the hydrogen production, in light of recent developments and interests in re-categorizing hydrogen production pathways and reducing associated carbon intensity from a life-cycle perspective.

Seventy-five years ago, on December 16, 1947, the transistor was invented by William Shockley, John Bardeen, and Walter Brattain at Bell Telephone Laboratories. This was a big milestone in human history as it was the origin of the field of micro/nano electronics, which is now resulting in a super-intelligent society. The technological revolution that followed the invention of the transistor is astounding and has moved mankind forward in countless ways. This paper describes the process of the technological development behind the invention of the transistor, and discusses the meaning and impact of its invention on human history.

Highlights from 2022 ECS News posts

This project will address the critical bottleneck in electrochemical redox processes (i.e., decreasing cost and improving efficiency) for wastewater treatment and resource recovery by developing cost-effective and selective electrode materials that can treat or valorize ROC for safe discharge or reuse. The overarching goal is to develop an electrochemical prototype to degrade a wide range of organic contaminants, minimize electrodes’ fouling and scaling, and recover valuable resources (e.g., metals and salts), contributing to achieving “pipe parity” and “circular economy” using small-scale and modular electrochemical water treatment systems.